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Compound of Interest

Compound Name:
5-Bromo-2-

(cyclopropylmethoxy)pyridine

Cat. No.: B1288954 Get Quote

This guide provides immediate, essential safety protocols, operational procedures, and

disposal plans for handling 5-Bromo-2-(cyclopropylmethoxy)pyridine (CAS No. 494772-02-

0). Researchers, scientists, and drug development professionals should adhere to these

guidelines to ensure laboratory safety and regulatory compliance. The following information is

synthesized from safety data for structurally similar compounds and general best practices for

handling halogenated pyridines.

Chemical and Physical Properties

A summary of the key quantitative data for 5-Bromo-2-(cyclopropylmethoxy)pyridine is

presented below.

Property Value

Molecular Formula C9H10BrNO[1][2][3]

Molecular Weight 228.09 g/mol [1]

Purity ≥98%[2]

Storage Temperature Room temperature[2]
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Hazard Identification and Personal Protective
Equipment (PPE)
Based on data for analogous compounds like 5-Bromo-2-methoxypyridine, 5-Bromo-2-
(cyclopropylmethoxy)pyridine is expected to cause skin and eye irritation and may cause

respiratory irritation.[4][5] Strict adherence to the following PPE requirements is mandatory to

minimize exposure.

Protection Type Specification Rationale

Eye Protection
Chemical safety goggles or a

face shield.[4][6][7]

Protects against splashes and

airborne particles that can

cause serious eye irritation.[4]

[6]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene).[8][9]

[10]

Prevents skin contact, which

can cause irritation.[4][8] Nitrile

gloves are a good general-use

option.[8][10]

Body Protection
Laboratory coat, long pants,

and closed-toe shoes.[7][8]

Minimizes the risk of accidental

skin exposure.[7]

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood.

[4][8][9] A NIOSH-approved

respirator may be necessary

for large quantities or if

dust/aerosols are generated.

[4][7]

Prevents inhalation of dust or

vapors, which can cause

respiratory tract irritation.[4][7]

Operational Plan: Step-by-Step Handling Protocol
The following workflow outlines the safe handling of 5-Bromo-2-
(cyclopropylmethoxy)pyridine from receipt to disposal.
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Preparation and Engineering Controls

Handling Protocol

Spill Management

Ensure chemical fume hood is operational.

Verify emergency eyewash and safety shower are accessible.

Designate a specific handling area.

Don all required PPE as specified.

Conduct all weighing and transfers within the fume hood.

Keep container tightly closed when not in use.

Evacuate and ventilate the area.

In case of spill

End

Procedure Complete

Contain the spill with inert absorbent material.

Collect waste into a sealed container for disposal.

Decontaminate the spill area.

Start

Click to download full resolution via product page

Safe Handling Workflow
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Experimental Protocol: First Aid Measures

Immediate medical attention is crucial in case of exposure.

If Inhaled: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention.[4][11]

In Case of Skin Contact: Immediately remove all contaminated clothing. Wash the affected

area with plenty of soap and water. If skin irritation occurs, get medical advice.[4][12]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing. If eye irritation persists, seek medical

attention.[4][11][12]

If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[11]

Disposal Plan
Proper disposal of 5-Bromo-2-(cyclopropylmethoxy)pyridine and its waste is critical to

prevent environmental contamination and ensure regulatory compliance.

Waste Collection and Segregation

Dedicated Waste Container: Collect all waste containing 5-Bromo-2-
(cyclopropylmethoxy)pyridine in a designated, compatible, and sealable container labeled

as "Halogenated Organic Waste".[13]

Solid Waste: Contaminated lab supplies (e.g., gloves, weighing paper, pipette tips) should be

placed in the designated solid waste container.[13]

Liquid Waste: Unused solutions or reaction mixtures should be collected in a dedicated

halogenated organic solvent waste container. Do not mix with non-halogenated solvents.[13]

Container Labeling: The waste container must be clearly labeled with:

The full chemical name: "5-Bromo-2-(cyclopropylmethoxy)pyridine" and its

concentration.[13]
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The words "Hazardous Waste".

The primary hazards (e.g., "Irritant").

The name and contact information of the principal investigator.[13]

Storage and Disposal Procedure

Storage: Store hazardous waste containers in a designated, secure, and well-ventilated

area. Use secondary containment to prevent spills.[12][13] Keep containers tightly closed

except when adding waste.[5][12]

Final Disposal: The final disposal of 5-Bromo-2-(cyclopropylmethoxy)pyridine must be

handled by a licensed hazardous waste disposal company.[13] The recommended method of

disposal for halogenated organic compounds is incineration in a chemical incinerator

equipped with an afterburner and scrubber.[5][12] Do not allow the product to enter drains,

waterways, or the soil.[12][14]

The following diagram illustrates the decision-making process for the disposal of materials

contaminated with 5-Bromo-2-(cyclopropylmethoxy)pyridine.
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Disposal Decision Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
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Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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